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An In-depth Guide to the Core Biological Activity of Finrozole as a Non-steroidal Aromatase

Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Introduction
Finrozole is a non-steroidal, competitive inhibitor of the enzyme aromatase (cytochrome P450

19A1).[1][2][3] Aromatase is a critical enzyme in the biosynthesis of estrogens, catalyzing the

conversion of androgens to estrogens.[4] By inhibiting this enzyme, Finrozole effectively

blocks estrogen production, a mechanism that has been leveraged for therapeutic purposes,

particularly in conditions where estrogen signaling is a key driver of pathology. This technical

guide provides a comprehensive overview of the biological activity of Finrozole, focusing on its

mechanism of action, available quantitative data, and relevant experimental protocols.

Mechanism of Action
Finrozole functions as a competitive inhibitor of aromatase.[2][4] This means that it reversibly

binds to the active site of the enzyme, competing with the natural androgen substrates (e.g.,

testosterone and androstenedione). This binding event prevents the aromatization of

androgens into estrogens, thereby reducing the circulating levels of estrogens. The non-

steroidal nature of Finrozole distinguishes it from other classes of aromatase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1672675?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/18236493/
https://pubmed.ncbi.nlm.nih.gov/18236493/
https://www.medchemexpress.com/finrozole.html
https://en.wikipedia.org/wiki/Finrozole
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014559/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2014559/
https://www.benchchem.com/product/b1672675#biological-activity-of-finrozole-as-an-aromatase-inhibitor
https://www.benchchem.com/product/b1672675#biological-activity-of-finrozole-as-an-aromatase-inhibitor
https://www.benchchem.com/product/b1672675#biological-activity-of-finrozole-as-an-aromatase-inhibitor
https://www.benchchem.com/product/b1672675#biological-activity-of-finrozole-as-an-aromatase-inhibitor
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

